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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in reducing stray

radiation when using Cesium Bromide (CsBr) prisms in their experiments.

Troubleshooting Guide
This guide addresses common issues related to stray radiation encountered during

spectroscopic measurements with CsBr prisms.
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Issue Possible Cause Solution

High background noise across

the spectrum

- Ambient light leaking into the

spectrometer.[1] - Reflections

from internal components.[1][2]

- Ensure all covers and seals

on the spectrometer are light-

tight.[2] - Turn off or dim room

lights during sensitive

measurements.[3] - Install

baffles and apertures to block

unintended light paths.[2][4][5]

- Apply anti-reflective or black

coatings to internal surfaces.

[2][5][6]

Reduced linearity at high

absorbance

Stray light reaching the

detector.[7]

- Implement stray light

correction methods. - Use a

reference material with a

known high absorbance to

quantify the stray light level.

Anomalous peaks or distorted

spectral features

- Stray light from higher

diffraction orders (if a grating is

also in the system). - Scattered

light from imperfections in the

CsBr prism or other optical

components.[7][8][9]

- Use order-sorting filters to

block unwanted diffraction

orders.[2] - Inspect the CsBr

prism for any visible flaws,

such as cracks or inclusions,

which can increase scattering.

[7][8] A fault in the crystal can

increase stray radiation.[7][8] -

Ensure all optical surfaces are

clean and free of dust or other

contaminants.

Significant stray light in the far-

infrared region (>25 µm)

Cesium bromide does not

absorb short-wavelength

radiation, leading to a higher

ratio of stray light at longer

wavelengths.[8]

- Employ reflection filters, such

as a roughened silver mirror, to

selectively reflect long

wavelengths while scattering

shorter ones.[7][8] This can

reduce stray radiation to one-

tenth of its original value.[7][8]

- Use transmission filters
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designed to block shorter

wavelengths.

Frequently Asked Questions (FAQs)
Q1: What is stray radiation and why is it a problem when using CsBr prisms?

A1: Stray radiation, or stray light, is any unwanted light that reaches the detector and is not of

the wavelength selected by the monochromator.[10][11] It can originate from scattering off

optical components, reflections within the instrument, and ambient light leaks.[10] With CsBr

prisms, which are transparent into the far-infrared, stray light from the high-energy near-infrared

region of the source can become a significant portion of the signal at longer wavelengths,

leading to inaccurate absorbance measurements and distorted spectra.[8]

Q2: How can I determine the level of stray radiation in my spectrometer?

A2: You can estimate the stray radiant power ratio (SRPR) using the opaque filter method, as

described in ASTM Standard E387.[12][13][14] This involves measuring the signal at a specific

wavelength with a filter that is opaque to that wavelength but transparent to wavelengths that

might contribute to stray light.

Q3: What are the most effective methods for reducing stray light in the infrared region when

using a CsBr prism?

A3: A combination of techniques is most effective:

Reflection Filters: A roughened silver mirror placed in the source optics can significantly

reduce short-wavelength stray light by scattering it, while efficiently reflecting the desired

long-wavelength radiation. This method has been shown to reduce stray radiation by a factor

of ten.[7][8]

Transmission Filters: Use long-pass filters that transmit light above a certain wavelength and

block shorter wavelengths.

Internal Baffling and Coatings: Proper placement of baffles and coating internal components

with highly absorptive black paint can minimize internal reflections.[2][4]
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Optical Alignment: Ensure all optical components are correctly aligned to minimize the

scattering of light.[15]

Q4: Can the quality of the Cesium Bromide prism itself affect stray radiation?

A4: Yes, the quality of the CsBr crystal is crucial. Internal defects such as inclusions, bubbles,

or poor surface polish can act as scattering centers, increasing the amount of stray light.[7][8] It

is important to use high-quality, optically homogeneous CsBr prisms.

Q5: Are there specific coatings that can be applied to internal components to reduce stray light

in the infrared?

A5: Yes, there are specialized black coatings with low reflectance in the infrared spectrum.[6]

[16] Examples include Acktar Black and J-Black coatings, which are designed to absorb a high

percentage of light across a broad wavelength range, including the infrared.[6][16]

Quantitative Data on Stray Light Reduction
The effectiveness of different methods for reducing stray radiation can be compared. The

following table summarizes the typical performance of various techniques.
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Method
Typical Stray Light

Reduction Factor

Applicable

Wavelength Range
Notes

Roughened Silver

Mirror
~10x

Primarily for Far-

Infrared

Highly effective at

reducing short-

wavelength stray light

when measuring at

longer wavelengths.[7]

[8]

Long-Pass

Transmission Filter
Varies by filter

Dependent on filter

cutoff

Effectiveness

depends on the filter's

blocking efficiency

and the spectral

output of the source.

Internal Baffling 10x - 100x Broadband

Proper design is

critical for

effectiveness.

Highly Absorptive

Black Coatings
>98% absorption UV to Far-Infrared

Reduces reflections

from internal surfaces.

[16]

Double

Monochromator
>1000x Broadband

Offers the most

significant reduction in

stray light but is a

more complex and

expensive solution.

Experimental Protocols
Protocol 1: Measurement of Stray Radiant Power Ratio
(SRPR) using the Opaque Filter Method (Adapted from
ASTM E387)
This protocol provides a standardized method for estimating the level of stray light in a

spectrophotometer.
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Preparation

Measurement

Analysis

Select appropriate cut-off filter for the desired wavelength.

Ensure the spectrophotometer is warmed up and stable.

Set the instrument to the desired wavelength.

Take a 100% Transmittance reading with no sample in the beam.

Place the cut-off filter in the sample holder.

Record the transmittance reading (this is the SRPR).

Compare the measured SRPR to the instrument's specifications.

If SRPR is high, proceed with troubleshooting steps.

Click to download full resolution via product page

Workflow for measuring Stray Radiant Power Ratio (SRPR).
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Methodology:

Preparation:

Select a suitable cut-off filter for the wavelength you want to test. The filter should have a

sharp cut-off and be completely opaque at the test wavelength.

Allow the spectrophotometer to warm up and stabilize according to the manufacturer's

instructions.

Set the instrument to the desired test wavelength.

Measurement:

With the sample compartment empty, perform a 100% transmittance (or zero absorbance)

measurement.

Place the selected cut-off filter securely in the sample holder.

Record the resulting transmittance value. This value represents the Stray Radiant Power

Ratio (SRPR).[12][13][14]

Analysis:

Compare the measured SRPR with the manufacturer's specifications for your instrument.

If the SRPR is higher than acceptable, it indicates a significant level of stray light that

needs to be addressed using the methods described in the troubleshooting guide.

Protocol 2: Implementation of a Roughened Silver Mirror
as a Reflection Filter
This protocol describes how to create and use a roughened silver mirror to reduce short-

wavelength stray radiation.
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Mirror Preparation

Installation

Verification

Obtain a polished silver mirror.

Gently rub the surface with fine emery cloth (e.g., 3/0-80 grit).

Clean the mirror surface to remove any loose particles.

Identify a suitable location in the source optics of the spectrometer.

Replace a standard mirror with the roughened silver mirror.

Ensure the mirror is correctly aligned to direct the beam.

Re-measure the SRPR using Protocol 1.

Compare the new SRPR with the previous measurement to quantify the reduction.

Click to download full resolution via product page

Workflow for implementing a roughened silver mirror filter.
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Methodology:

Mirror Preparation:

Start with a polished silver mirror of a size compatible with your spectrometer's optics.

Create a rough surface by gently and uniformly rubbing the polished surface with a fine-

grade emery cloth.[7][8] The degree of roughness can be varied for optimal performance.

Carefully clean the mirror to remove any debris from the roughening process.

Installation:

Consult your spectrometer's manual to identify a suitable plane mirror in the source optics

that can be replaced. This is often a mirror that directs the source radiation towards the

entrance slit of the monochromator.

Carefully remove the existing mirror and install the roughened silver mirror in its place.

Perform a rough alignment to ensure the light path is maintained.

Verification and Alignment:

With the spectrometer operating, perform a fine alignment of the new mirror to maximize

the signal at a long wavelength where stray light is less of an issue.

Repeat the SRPR measurement as described in Protocol 1 to quantify the reduction in

stray light. Note that the overall signal intensity may be slightly reduced, but the signal-to-

stray-light ratio should be significantly improved.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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Phone: (601) 213-4426
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